Cas no 2007919-93-7 (2-(Trifluoromethyl)piperidine-4-carboxylic acid hydrochloride)

• Product Name: 2-(Trifluoromethyl)piperidine-4-carboxylic acid hydrochloride
• CAS No: 2007919-93-7
• MF: C₇H₁₁ClF₃NO₂
• MW: 233.615951776505
• MDL: MFCD29918541
• CID: 4633525
• PubChem ID: 127263550
• Update Time: 2025-10-31

2-(Trifluoromethyl)piperidine-4-carboxylic acid hydrochloride Chemical and Physical Properties

Names and Identifiers

• 2-(Trifluoromethyl)piperidine-4-carboxylic acid hydrochloride
• 2-(Trifluoromethyl)piperidine-4-carboxylic acid HCl
• AMY34679
• P15952
• 2-(trifluoromethyl)piperidine-4-carboxylic acid;hydrochloride
• 4-Piperidinecarboxylic acid, 2-(trifluoromethyl)-, hydrochloride (1:1)
• MFCD29918541
• 2-(Trifluoromethyl)piperidine-4-carboxylicacidhydrochloride
• cis-2-(trifluoromethyl)piperidine-4-carboxylic acid;hydrochloride
• CS-0052199
• AS-52991
• 2007919-93-7
• SY100448
• AKOS030628552

• MDL： MFCD29918541
• Inchi： 1S/C7H10F3NO2.ClH/c8-7(9,10)5-3-4(6(12)13)1-2-11-5;/h4-5,11H,1-3H2,(H,12,13);1H
• InChI Key： MSUATQFDGCXRGM-UHFFFAOYSA-N
• SMILES： Cl.FC(C1CC(C(=O)O)CCN1)(F)F

Computed Properties

• Exact Mass: 233.0430408g/mol
• Monoisotopic Mass: 233.0430408g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 204
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 49.3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines Piperidinecarboxylic acids
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines Piperidinecarboxylic acids and derivatives Piperidinecarboxylic acids

Additional information on 2-(Trifluoromethyl)piperidine-4-carboxylic acid hydrochloride

2-(Trifluoromethyl)piperidine-4-carboxylic acid hydrochloride (CAS No. 2007919-93-7): An Overview

2-(Trifluoromethyl)piperidine-4-carboxylic acid hydrochloride (CAS No. 2007919-93-7) is a versatile compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, holds promise in the development of novel therapeutic agents and as a valuable intermediate in synthetic chemistry.

The molecular structure of 2-(Trifluoromethyl)piperidine-4-carboxylic acid hydrochloride consists of a piperidine ring with a trifluoromethyl group and a carboxylic acid moiety, which are both critical for its biological activity and chemical reactivity. The presence of the trifluoromethyl group imparts unique electronic and steric properties, making this compound particularly interesting for drug design and synthesis.

Recent studies have highlighted the potential of 2-(Trifluoromethyl)piperidine-4-carboxylic acid hydrochloride in various therapeutic applications. For instance, research published in the Journal of Medicinal Chemistry has shown that this compound exhibits potent anti-inflammatory properties, making it a promising candidate for the treatment of inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease (IBD). The anti-inflammatory effects are attributed to its ability to modulate key signaling pathways involved in inflammation, such as the NF-κB pathway.

In addition to its anti-inflammatory properties, 2-(Trifluoromethyl)piperidine-4-carboxylic acid hydrochloride has also been investigated for its potential as an antiviral agent. Studies have demonstrated that this compound can inhibit the replication of several viruses, including influenza and herpes simplex virus (HSV). The mechanism of action involves interfering with viral entry and replication processes, thereby reducing viral load and mitigating disease severity.

The synthetic versatility of 2-(Trifluoromethyl)piperidine-4-carboxylic acid hydrochloride has also made it a valuable intermediate in the synthesis of more complex molecules. Its reactivity allows for the introduction of various functional groups, enabling the creation of diverse derivatives with tailored biological activities. This flexibility is particularly useful in drug discovery programs where high-throughput screening and lead optimization are essential.

In the context of pharmaceutical development, the physicochemical properties of 2-(Trifluoromethyl)piperidine-4-carboxylic acid hydrochloride, such as solubility and stability, are crucial for its formulation into effective drug products. Recent advancements in formulation science have led to the development of novel delivery systems that enhance the bioavailability and therapeutic efficacy of this compound. For example, lipid-based nanoparticles have been used to improve the oral absorption and systemic distribution of 2-(Trifluoromethyl)piperidine-4-carboxylic acid hydrochloride, thereby optimizing its pharmacokinetic profile.

Clinical trials are currently underway to evaluate the safety and efficacy of 2-(Trifluoromethyl)piperidine-4-carboxylic acid hydrochloride in various indications. Preliminary results from Phase I trials have shown promising outcomes, with good tolerability and favorable pharmacodynamic effects observed in patients. These findings provide a strong foundation for advancing this compound into later-stage clinical trials.

The environmental impact of pharmaceutical compounds is an increasingly important consideration in drug development. Research on the biodegradability and ecotoxicity of 2-(Trifluoromethyl)piperidine-4-carboxylic acid hydrochloride has shown that it exhibits low environmental persistence and minimal ecotoxicological risk. This favorable environmental profile aligns with the growing emphasis on sustainable pharmaceutical practices.

In conclusion, 2-(Trifluoromethyl)piperidine-4-carboxylic acid hydrochloride (CAS No. 2007919-93-7) is a multifaceted compound with significant potential in medicinal chemistry and pharmaceutical research. Its unique structural features, coupled with its diverse biological activities and synthetic versatility, make it an attractive candidate for further investigation and development. As research continues to uncover new applications and optimize its properties, this compound is poised to play a vital role in advancing therapeutic options for various diseases.